4-(4-ethylphenoxy)-N-(2-methoxy-5-methylphenyl)butanamide
Description
4-(4-ethylphenoxy)-N-(2-methoxy-5-methylphenyl)butanamide, also known as EPM-01, is a compound that has gained interest in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Chemical Synthesis and Biological Activity
Research into compounds structurally related to 4-(4-ethylphenoxy)-N-(2-methoxy-5-methylphenyl)butanamide has explored their synthesis and biological activities. For example, studies on similar chemical entities have highlighted methodologies for producing various derivatives through chemical reactions, such as nucleophilic substitution and alkylation, to obtain compounds with potential biological activities. These synthetic efforts aim at exploring the structural requirements for biological activity and understanding the relationship between chemical structure and pharmacological effect. Notably, compounds derived from similar structures have been investigated for their potential as antimicrobial, anticancer, and anti-inflammatory agents, reflecting a wide interest in their therapeutic applications (Hopper, 2003).
Catalysis and Environmental Applications
Additionally, the research extends to the use of these compounds in catalysis and environmental applications. For instance, certain derivatives have been studied for their role in biotransformation processes, highlighting their potential in environmental bioremediation. Such studies underscore the versatility of these compounds beyond their medicinal potential, illustrating their utility in broader scientific applications.
Material Science and Polymer Research
In material science and polymer research, derivatives of 4-(4-ethylphenoxy)-N-(2-methoxy-5-methylphenyl)butanamide have been examined for their utility in creating new materials. Research has focused on synthesizing novel polymers and copolymers, exploring the physical properties and potential applications of these materials in various industries, including electronics, coatings, and as additives in plastics to enhance durability and resistance to environmental factors (Kharas et al., 2016).
properties
IUPAC Name |
4-(4-ethylphenoxy)-N-(2-methoxy-5-methylphenyl)butanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO3/c1-4-16-8-10-17(11-9-16)24-13-5-6-20(22)21-18-14-15(2)7-12-19(18)23-3/h7-12,14H,4-6,13H2,1-3H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSZBRBBYYBERLN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCCCC(=O)NC2=C(C=CC(=C2)C)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-ethylphenoxy)-N-(2-methoxy-5-methylphenyl)butanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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